![molecular formula C21H15FN6OS B287741 5-amino-1-[6-(4-fluorophenoxy)-2-phenyl-4-pyrimidinyl]-3-(methylsulfanyl)-1H-pyrazole-4-carbonitrile](/img/structure/B287741.png)
5-amino-1-[6-(4-fluorophenoxy)-2-phenyl-4-pyrimidinyl]-3-(methylsulfanyl)-1H-pyrazole-4-carbonitrile
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Overview
Description
5-amino-1-[6-(4-fluorophenoxy)-2-phenyl-4-pyrimidinyl]-3-(methylsulfanyl)-1H-pyrazole-4-carbonitrile is a chemical compound that belongs to the class of pyrazole-based kinase inhibitors. This compound has been found to have potential therapeutic applications in the treatment of various diseases, including cancer and inflammatory disorders. The purpose of
Mechanism of Action
The mechanism of action of 5-amino-1-[6-(4-fluorophenoxy)-2-phenyl-4-pyrimidinyl]-3-(methylsulfanyl)-1H-pyrazole-4-carbonitrile involves the inhibition of kinases that play a key role in the development and progression of various diseases. This compound binds to the ATP-binding site of the kinase and prevents its activation, leading to the inhibition of downstream signaling pathways. This results in the inhibition of cell proliferation, angiogenesis, and inflammation, which are key processes involved in the development of cancer and inflammatory disorders.
Biochemical and Physiological Effects
This compound has been found to have significant biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and reduce tumor size in preclinical studies. This compound has also been found to have anti-inflammatory effects, reducing the production of cytokines and chemokines that are involved in the inflammatory response. Additionally, it has been shown to have a favorable pharmacokinetic profile, with good oral bioavailability and low toxicity.
Advantages and Limitations for Lab Experiments
The advantages of using 5-amino-1-[6-(4-fluorophenoxy)-2-phenyl-4-pyrimidinyl]-3-(methylsulfanyl)-1H-pyrazole-4-carbonitrile in lab experiments include its potent inhibitory activity against various kinases, its favorable pharmacokinetic profile, and its low toxicity. However, the limitations of using this compound include its high cost, its limited solubility in water, and its potential for off-target effects.
Future Directions
There are several future directions for the research and development of 5-amino-1-[6-(4-fluorophenoxy)-2-phenyl-4-pyrimidinyl]-3-(methylsulfanyl)-1H-pyrazole-4-carbonitrile. These include the identification of new targets for this compound, the development of more potent and selective inhibitors, and the optimization of the synthesis method to improve the yield and purity of the compound. Additionally, further preclinical and clinical studies are needed to determine the safety and efficacy of this compound in humans.
Synthesis Methods
The synthesis method of 5-amino-1-[6-(4-fluorophenoxy)-2-phenyl-4-pyrimidinyl]-3-(methylsulfanyl)-1H-pyrazole-4-carbonitrile involves the reaction of 4-(4-fluorophenoxy)-6-phenylpyrimidine-2-amine with 3-(methylthio)-1H-pyrazole-4-carbonitrile in the presence of a catalyst. The reaction is carried out in a solvent at a specific temperature and pressure to obtain the desired product. This synthesis method has been optimized to improve the yield and purity of the compound.
Scientific Research Applications
5-amino-1-[6-(4-fluorophenoxy)-2-phenyl-4-pyrimidinyl]-3-(methylsulfanyl)-1H-pyrazole-4-carbonitrile has been extensively studied for its potential therapeutic applications. It has been found to have potent inhibitory activity against various kinases, including VEGFR, PDGFR, and FGFR. This compound has been tested in preclinical studies for its efficacy in the treatment of cancer, inflammatory disorders, and other diseases.
properties
Molecular Formula |
C21H15FN6OS |
---|---|
Molecular Weight |
418.4 g/mol |
IUPAC Name |
5-amino-1-[6-(4-fluorophenoxy)-2-phenylpyrimidin-4-yl]-3-methylsulfanylpyrazole-4-carbonitrile |
InChI |
InChI=1S/C21H15FN6OS/c1-30-21-16(12-23)19(24)28(27-21)17-11-18(29-15-9-7-14(22)8-10-15)26-20(25-17)13-5-3-2-4-6-13/h2-11H,24H2,1H3 |
InChI Key |
KENGLEJGASOBRW-UHFFFAOYSA-N |
SMILES |
CSC1=NN(C(=C1C#N)N)C2=CC(=NC(=N2)C3=CC=CC=C3)OC4=CC=C(C=C4)F |
Canonical SMILES |
CSC1=NN(C(=C1C#N)N)C2=CC(=NC(=N2)C3=CC=CC=C3)OC4=CC=C(C=C4)F |
Origin of Product |
United States |
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